![molecular formula C20H21FN6O B2881761 N-(2-fluorophenyl)-4-[4-(4-methylphenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine CAS No. 1291853-04-7](/img/structure/B2881761.png)
N-(2-fluorophenyl)-4-[4-(4-methylphenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-fluorophenyl)-4-[4-(4-methylphenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C20H21FN6O and its molecular weight is 380.427. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activities
N-(2-fluorophenyl)-4-[4-(4-methylphenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine and its derivatives have been explored for their antimicrobial properties. Research by Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives, which exhibited significant antimicrobial activities against various microorganisms, suggesting potential for therapeutic applications in combating infections (Bektaş et al., 2007).
Crystal Structure and Chemical Properties
The crystal structure and chemical properties of related compounds have been studied to understand their potential applications. Betz et al. (2011) analyzed the structure of a related compound, providing insights into its chemical behavior and potential uses in various scientific applications (Betz et al., 2011).
Synthesis Techniques and Medicinal Applications
Research has focused on the synthesis techniques of related compounds for medicinal applications. Shakhmaev et al. (2016) discussed the synthesis of flunarizine, a drug used in the treatment of migraines and other disorders, which shares structural similarities with the compound , indicating potential routes for synthesizing related medicinal compounds (Shakhmaev et al., 2016).
Potential Anticancer Applications
There is ongoing research into the anticancer potential of derivatives of this compound. For example, Tuğrak et al. (2019) synthesized new Mannich bases with piperazines, evaluating their cytotoxic and anticancer properties. This research highlights the potential of such compounds in the development of new cancer therapies (Tuğrak et al., 2019).
Research on Biological Activities
Studies have also been conducted on the broader biological activities of related compounds. Başoğlu et al. (2013) investigated compounds containing similar structural elements for antimicrobial, antilipase, and antiurease activities, which could pave the way for diverse therapeutic applications (Başoğlu et al., 2013).
Neuroleptic Potential
The neuroleptic potential of similar compounds has been evaluated. Hino et al. (1988) synthesized 3-phenyl-2-piperazinyl-5H-1-benzazepines, assessing their neuroleptic-like activity. This suggests that compounds with structural similarities may have applications in treating neurological disorders (Hino et al., 1988).
properties
IUPAC Name |
[5-(2-fluoroanilino)triazolidin-4-yl]-[4-(4-methylphenyl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25FN6O/c1-14-6-8-15(9-7-14)26-10-12-27(13-11-26)20(28)18-19(24-25-23-18)22-17-5-3-2-4-16(17)21/h2-9,18-19,22-25H,10-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSCGJIHVVMMZEW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2CCN(CC2)C(=O)C3C(NNN3)NC4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25FN6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.